![molecular formula C13H8BrN3O5 B4681517 N-(4-bromophenyl)-2,4-dinitrobenzamide](/img/structure/B4681517.png)
N-(4-bromophenyl)-2,4-dinitrobenzamide
Overview
Description
N-(4-bromophenyl)-2,4-dinitrobenzamide, also known as BPN or Bromophenacyl bromide, is a chemical compound that has been widely used in scientific research. BPN is a potent inhibitor of various enzymes, including lipases, esterases, and proteases. The compound has been used to study the mechanisms of enzyme inhibition, as well as to develop new drugs and therapies.
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-2,4-dinitrobenzamide involves the covalent modification of the active site of enzymes. The compound reacts with the nucleophilic amino acid residues in the active site of enzymes, forming a covalent bond and inhibiting the enzyme's activity. This compound is a highly reactive compound, and its inhibition of enzymes is irreversible.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. The compound has been shown to inhibit the activity of various lipases, esterases, and proteases in vitro. In vivo studies have shown that this compound can reduce the levels of triglycerides and cholesterol in the blood, as well as inhibit the growth of cancer cells. This compound has also been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using N-(4-bromophenyl)-2,4-dinitrobenzamide in lab experiments is its potency as an enzyme inhibitor. The compound is highly effective at inhibiting the activity of lipases, esterases, and proteases, making it a valuable tool for studying enzyme function and developing new drugs and therapies. However, this compound is also highly reactive and can be toxic to cells at high concentrations. Its irreversible inhibition of enzymes can also make it difficult to study the effects of enzyme inhibition on biological processes.
Future Directions
There are several future directions for research on N-(4-bromophenyl)-2,4-dinitrobenzamide. One area of interest is the development of new drugs and therapies based on the compound's ability to inhibit lipases, esterases, and proteases. This compound has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new pain medications. Another area of interest is the study of this compound's effects on cell signaling pathways and its potential as a cancer therapy. Finally, there is a need for further research on the toxicity of this compound and its effects on cells and organisms.
Scientific Research Applications
N-(4-bromophenyl)-2,4-dinitrobenzamide has been used in a wide range of scientific research applications. One of its primary uses is as an inhibitor of lipases, esterases, and proteases. The compound has been used to study the mechanisms of enzyme inhibition, as well as to develop new drugs and therapies. This compound has also been used to study the effects of enzyme inhibition on various biological processes, including lipid metabolism, protein degradation, and cell signaling.
properties
IUPAC Name |
N-(4-bromophenyl)-2,4-dinitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrN3O5/c14-8-1-3-9(4-2-8)15-13(18)11-6-5-10(16(19)20)7-12(11)17(21)22/h1-7H,(H,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUVSNIGGFNNSIO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrN3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.